![molecular formula C17H18FNO3 B4771044 2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide](/img/structure/B4771044.png)
2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide
Overview
Description
2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide, also known as GW501516, is a selective agonist of peroxisome proliferator-activated receptor delta (PPARδ). It was originally developed as a potential treatment for metabolic disorders, such as obesity and type 2 diabetes. However, it has gained significant attention in the scientific community for its potential applications in exercise physiology and performance enhancement.
Scientific Research Applications
2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide has been extensively studied for its potential applications in exercise physiology and performance enhancement. It has been shown to increase endurance and improve lipid metabolism in animal models. In addition, it has been investigated for its potential use in the treatment of muscle wasting disorders and cardiovascular disease.
Mechanism of Action
2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide works by activating PPARδ, a nuclear receptor that plays a key role in regulating lipid metabolism and energy homeostasis. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake, which results in improved endurance and energy expenditure. In addition, 2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide has been shown to increase the expression of genes involved in mitochondrial biogenesis, which may contribute to its performance-enhancing effects.
Biochemical and Physiological Effects
2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase endurance and improve lipid metabolism in animal models. In addition, it has been investigated for its potential use in the treatment of muscle wasting disorders and cardiovascular disease. However, it is important to note that the effects of 2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide in humans are not well understood and further research is needed to fully understand its potential benefits and risks.
Advantages and Limitations for Lab Experiments
2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide has several advantages for use in lab experiments. It is highly selective for PPARδ and has a long half-life, which makes it suitable for use in chronic studies. However, it is important to note that the effects of 2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide in humans are not well understood and further research is needed to fully understand its potential benefits and risks.
Future Directions
There are several potential future directions for research on 2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide. One area of interest is its potential use in the treatment of muscle wasting disorders and cardiovascular disease. In addition, further research is needed to fully understand its potential effects on endurance and performance. Finally, more research is needed to fully understand the potential risks and benefits of 2-fluoro-N-[2-(4-methoxyphenoxy)-1-methylethyl]benzamide in humans.
properties
IUPAC Name |
2-fluoro-N-[1-(4-methoxyphenoxy)propan-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO3/c1-12(11-22-14-9-7-13(21-2)8-10-14)19-17(20)15-5-3-4-6-16(15)18/h3-10,12H,11H2,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFPHMEAFVUXXFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-chlorophenyl)-8-methyl-N-[2-(4-morpholinyl)ethyl]-4-quinolinecarboxamide](/img/structure/B4770961.png)
![N-[2-(cyclohexylthio)ethyl]-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide](/img/structure/B4770964.png)
![N-[2-(dimethylamino)ethyl]naphtho[2,1-b]furan-2-carboxamide](/img/structure/B4770968.png)
![1-[(4-fluorobenzyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4770985.png)
![N-[3-(aminocarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]-5-ethyl-3-isoxazolecarboxamide](/img/structure/B4770986.png)
![5-[(3-{[(3-methoxyphenyl)amino]carbonyl}-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-5-oxopentanoic acid](/img/structure/B4770994.png)
![2-[4-chloro-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(3-cyano-4,5-dimethyl-2-thienyl)propanamide](/img/structure/B4771008.png)
![N-{5-[2-(4-methoxyphenyl)ethyl]-1,3,4-thiadiazol-2-yl}-2-thiophenecarboxamide](/img/structure/B4771020.png)
![N-[3-(4-morpholinyl)propyl]-2-(4-propoxyphenyl)-4-quinolinecarboxamide](/img/structure/B4771036.png)
![5-({[4-(acetylamino)phenyl]amino}carbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid](/img/structure/B4771063.png)
